Cas no 23305-71-7 (Diazene,1,1'-(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis[2-[phenyl(phenylhydrazono)methyl]-(9CI))

Diazene,1,1'-(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis[2-[phenyl(phenylhydrazono)methyl]-(9CI) structure
23305-71-7 structure
Product Name:Diazene,1,1'-(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis[2-[phenyl(phenylhydrazono)methyl]-(9CI)
CAS No:23305-71-7
MF:C40H34N8O2
MW:658.750367641449
CID:283987
Update Time:2024-01-27

Diazene,1,1'-(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis[2-[phenyl(phenylhydrazono)methyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Diazene,1,1'-(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis[2-[phenyl(phenylhydrazono)methyl]-(9CI)
    • Diazene,1,1'-(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis[2-[phenyl(phenylhydrazono)methyl]-(9...
    • TETRAZOLE BLUE DIFORMAZAN
    • 1,1'-(3,3'-dimethoxy-4,4'-biphenylylene)bis[3,5-diphenylformazane]
    • 3,3'-Dimethoxy-4,4'-bis-(3,N'''-diphenyl-formazano)-biphenyl
    • 3,5,3',5'-Tetraphenyl-1,1'-(3,3'-dimethoxy-biphenyl-4,4'-diyl)-di-formazan
    • BLUE TETRAZOLIUM DIFORMAZAN
    • BTDF
    • DITETRAZOLIUM DIFORMAZAN
    • Tctrazolium blue
    • TETRAZOLIUM BLUE DIFORMAZAN
    • TETRAZOLIUM BLUE DIFORMAZANE
    • 3,3'-Dimethoxy-4,4'-bis[α-(phenylhydrazono)benzylazo]biphenyl
    • Inchi: 1S/C40H34N8O2/c1-49-37-27-31(23-25-35(37)43-47-39(29-15-7-3-8-16-29)45-41-33-19-11-5-12-20-33)32-24-26-36(38(28-32)50-2)44-48-40(30-17-9-4-10-18-30)46-42-34-21-13-6-14-22-34/h3-28,41-42H,1-2H3/b45-39+,46-40+,47-43+,48-44+
    • InChI Key: UHSASKDUISVCQP-LTWSLYJCSA-N
    • SMILES: O(C1=C(C=CC(C2C=CC(/N=N/C(/C3C=CC=CC=3)=N/NC3C=CC=CC=3)=C(OC)C=2)=C1)/N=N/C(/C1C=CC=CC=1)=N/NC1C=CC=CC=1)C

Computed Properties

  • Exact Mass: 658.28000
  • Monoisotopic Mass: 658.28
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 9
  • Complexity: 1060
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 12.5
  • Topological Polar Surface Area: 80.2

Experimental Properties

  • Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
  • Density: 1.26
  • Melting Point: 204-206 °C
  • Boiling Point: 768.5°Cat760mmHg
  • Flash Point: 418.6°C
  • Refractive Index: 1.681
  • PSA: 116.68000
  • LogP: 10.63200
  • pka: 10.25±0.10(Predicted)
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